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carboxamide

Cat. No.: B125052 Get Quote

An Application Note and Protocol for the HPLC Analysis of N-Methyl-4-pyridone-3-
carboxamide in Urine

Introduction
N-Methyl-4-pyridone-3-carboxamide (4-Py) is a significant metabolite of nicotinamide, a form

of vitamin B3.[1][2] As a downstream product in the nicotinamide adenine dinucleotide (NAD+)

catabolic pathway, the quantification of 4-Py in urine serves as a valuable biomarker for

assessing niacin status and studying metabolic processes.[3][4] This application note provides

a detailed high-performance liquid chromatography (HPLC) method for the quantitative

analysis of 4-Py in urine, intended for researchers, scientists, and professionals in drug

development.

Principle of the Method
This method utilizes reversed-phase HPLC with UV detection to separate and quantify N-
Methyl-4-pyridone-3-carboxamide in urine samples. The stationary phase consists of a

nonpolar C18 column, while a polar mobile phase is used for elution. The separation is based

on the differential partitioning of the analyte and other urine components between the stationary

and mobile phases. An internal standard, isonicotinamide, is employed to ensure accuracy and

precision by correcting for variations in sample injection and potential matrix effects.[1]

Detection is achieved by monitoring the UV absorbance at 260 nm, a wavelength at which 4-Py

exhibits significant absorption.[1]
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Apparatus and Reagents
Apparatus

High-Performance Liquid Chromatography (HPLC) system equipped with:

Isocratic or gradient pump

Autosampler

Column oven

UV-Vis detector

Analytical column: 7-ODS-L (250 mm x 4.6 mm I.D., 7 µm particle size) or equivalent C18

column[1]

Data acquisition and processing software

Analytical balance

pH meter

Vortex mixer

Centrifuge

Syringe filters (0.45 µm)

Volumetric flasks and pipettes

Reagents

N-Methyl-4-pyridone-3-carboxamide (4-Py) analytical standard

Isonicotinamide (Internal Standard, IS)

Potassium dihydrogenphosphate (KH2PO4), HPLC grade
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Acetonitrile, HPLC grade

Phosphoric acid (H3PO4), analytical grade

Ultrapure water (18.2 MΩ·cm)

Experimental Protocols
1. Preparation of Standard Solutions

Stock Standard Solution (1 mg/mL of 4-Py): Accurately weigh 10 mg of N-Methyl-4-
pyridone-3-carboxamide and dissolve it in 10 mL of ultrapure water in a volumetric flask.

Stock Internal Standard Solution (1 mg/mL of Isonicotinamide): Accurately weigh 10 mg of

isonicotinamide and dissolve it in 10 mL of ultrapure water in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock standard solution with ultrapure water to achieve a concentration range

appropriate for the expected levels in urine. A typical calibration curve might range from 0.1

µg/mL to 10 µg/mL. To each working standard, add the internal standard to a final

concentration of 5 µg/mL.

2. Sample Preparation

Thaw frozen urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Centrifuge the urine samples at 4000 rpm for 10 minutes to pellet any particulate matter.

Transfer 100 µL of the supernatant to a clean microcentrifuge tube.

Add 890 µL of ultrapure water and 10 µL of the 1 mg/mL internal standard stock solution.

Vortex the mixture thoroughly.

Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.
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3. HPLC Operating Conditions

The following table summarizes the chromatographic conditions for the analysis of N-Methyl-4-
pyridone-3-carboxamide.

Parameter Value

Column
7-ODS-L (250 mm x 4.6 mm, 7 µm) or

equivalent C18

Mobile Phase

10 mM Potassium Dihydrogenphosphate :

Acetonitrile (96:4, v/v), pH adjusted to 3.0 with

phosphoric acid[1]

Flow Rate 1.0 mL/min[1]

Injection Volume 20 µL

Column Temperature Ambient or 30°C

Detection Wavelength 260 nm[1]

Internal Standard Isonicotinamide[1]

Total Run Time Approximately 15 minutes[1]

Data Presentation
Method Validation Parameters

The following table presents typical method validation parameters for the HPLC analysis of N-
Methyl-4-pyridone-3-carboxamide in urine, based on literature data.
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Parameter Typical Value

Linearity (r²) > 0.99[5]

Limit of Detection (LOD) 2 pmol (304 pg)[1]

Limit of Quantification (LOQ) Typically 5-10 pmol

Intra-assay Precision (%CV) < 8%[5]

Inter-assay Precision (%CV) < 8%[5]

Recovery > 80%[5]

Visualizations
Metabolic Pathway of Nicotinamide
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Nicotinamide N1-MethylnicotinamideNNMT

N1-Methyl-2-pyridone-5-carboxamideAOX1

N1-Methyl-4-pyridone-3-carboxamide

Aldehyde Oxidase
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Sample Preparation

HPLC Analysis

Data Processing

Urine Sample Collection

Centrifugation (4000 rpm, 10 min)

Dilution and IS Spiking

Filtration (0.45 µm)

HPLC Injection and Separation
(C18 Column)

UV Detection (260 nm)

Chromatogram Generation

Peak Integration

Quantification using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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